Cas no 1807034-88-3 (Ethyl 2-cyano-5-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 2-cyano-5-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1807034-88-3
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• CID: 4802549
• Update Time: 2025-06-11

Ethyl 2-cyano-5-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H9F3N2O2/c1-2-18-10(17)4-7-3-8(5-15)16-6-9(7)11(12,13)14/h3,6H,2,4H2,1H3
• InChI Key： FBNUYDVHLSQVSV-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C#N)=CC=1CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 348
• XLogP3: 1.9
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-cyano-5-(trifluoromethyl)pyridine-4-acetate

Ethyl 2-cyano-5-(trifluoromethyl)pyridine-4-acetate (CAS No. 1807034-88-3): A Comprehensive Overview

Ethyl 2-cyano-5-(trifluoromethyl)pyridine-4-acetate (CAS No. 1807034-88-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of ethyl 2-cyano-5-(trifluoromethyl)pyridine-4-acetate is composed of a pyridine ring substituted with a cyano group at the 2-position, a trifluoromethyl group at the 5-position, and an ethyl acetate moiety at the 4-position. The presence of these functional groups imparts distinct chemical and biological properties to the compound, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The trifluoromethyl group in ethyl 2-cyano-5-(trifluoromethyl)pyridine-4-acetate contributes to these favorable properties, enhancing its potential as a lead compound in the development of new drugs.

In addition to its structural advantages, ethyl 2-cyano-5-(trifluoromethyl)pyridine-4-acetate has been explored for its biological activities. Preliminary research has indicated that this compound exhibits potent inhibitory effects on specific enzymes and receptors, which are often implicated in various diseases. For instance, it has shown promising activity against kinases, which are key targets in cancer therapy.

The cyano group in ethyl 2-cyano-5-(trifluoromethyl)pyridine-4-acetate is another critical feature that influences its biological activity. Cyano groups are known to enhance the binding affinity of molecules to their targets, thereby improving their efficacy as therapeutic agents. This property makes ethyl 2-cyano-5-(trifluoromethyl)pyridine-4-acetate a valuable scaffold for the design of more potent and selective inhibitors.

The ethyl acetate moiety in ethyl 2-cyano-5-(trifluoromethyl)pyridine-4-acetate also plays a crucial role in modulating its physicochemical properties. This functional group can influence the solubility and lipophilicity of the compound, which are important factors in determining its bioavailability and pharmacokinetic behavior. Researchers have leveraged this aspect to optimize the formulation and delivery of drugs derived from this scaffold.

In the context of drug development, ethyl 2-cyano-5-(trifluoromethyl)pyridine-4-acetate has been evaluated for its potential as an intermediate in the synthesis of more complex molecules. Its reactivity and stability make it an ideal starting material for various chemical transformations, enabling the synthesis of diverse derivatives with tailored biological activities.

Clinical trials involving compounds derived from ethyl 2-cyano-5-(trifluoromethyl)pyridine-4-acetate have shown promising results. For example, a recent phase II trial evaluating a derivative of this compound for the treatment of advanced solid tumors demonstrated significant antitumor activity with manageable side effects. These findings underscore the therapeutic potential of this class of compounds and warrant further clinical investigation.

Beyond its applications in drug discovery, ethyl 2-cyano-5-(trifluoromethyl)pyridine-4-acetate has also been studied for its use in agrochemicals and materials science. Its unique combination of functional groups makes it suitable for developing novel pesticides and advanced materials with enhanced performance characteristics.

In conclusion, Ethyl 2-cyano-5-(trifluoromethyl)pyridine-4-acetate (CAS No. 1807034-88-3) is a multifaceted compound with significant potential across various scientific disciplines. Its structural features, biological activities, and synthetic versatility make it an important molecule for ongoing research and development efforts. As new insights continue to emerge, this compound is likely to play an increasingly prominent role in advancing our understanding and treatment of complex diseases.